Cas no 885226-07-3 (2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 885226-07-3
• MF: C₁₇H₂₃BN₂O₂
• MW: 298.187724351883
• MDL: MFCD13191378
• CID: 2196219
• PubChem ID: 67214152
• Update Time: 2025-07-25

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1h-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-​(2,​5-​dimethyl-​1H-​pyrrol-​1-​yl)​-​5-​(4,​4,​5,​5-​tetramethyl-​1,​3,​2-​dioxaborolan-​2-​yl)​-
• AM87368
• AS-55257
• 2-(2,5-dimethylpyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL1927105
• AKOS025286590
• I12286
• 885226-07-3
• SB63964

• MDL： MFCD13191378
• Inchi： 1S/C17H23BN2O2/c1-12-7-8-13(2)20(12)15-10-9-14(11-19-15)18-21-16(3,4)17(5,6)22-18/h7-11H,1-6H3
• InChI Key： UWYAQNLLLBRAHQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)N2C(C)=CC=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 298.1852581g/mol
• Monoisotopic Mass: 298.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Additional information on 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 885226-07-3) and Its Emerging Applications in Chemical Biology

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by the chemical identifier CAS No. 885226-07-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule represents a unique fusion of heterocyclic scaffolds and boronic acid functionalities, making it a versatile intermediate in the synthesis of biologically active molecules. The structural motif incorporates a 2,5-dimethylpyrrole core, which is known for its stability and prevalence in natural products, alongside a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent. This combination not only enhances the reactivity of the pyridine ring but also provides a robust handle for further functionalization via cross-coupling reactions.

The relevance of this compound is underscored by its potential applications in drug discovery and material science. The pyrrole moiety is frequently encountered in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Additionally, the presence of a boronic acid derivative allows for efficient coupling with aryl halides or other boronic acids using palladium-catalyzed reactions like Suzuki-Miyaura coupling. This reactivity is particularly valuable in constructing complex molecular architectures essential for developing novel therapeutic agents.

In recent years, there has been growing interest in leveraging such borylated pyridines for the development of photopharmacological agents. The ability to precisely modulate light-sensitive compounds using boron-containing groups has opened new avenues in targeted drug delivery systems. For instance, researchers have demonstrated that molecules incorporating tetramethyl-substituted dioxaborolanes exhibit enhanced photostability and can be triggered by near-infrared light to release bioactive molecules at disease sites. This approach holds promise for treating conditions such as cancer and neurodegenerative disorders.

The synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic transformations that highlight the synergy between traditional organic synthesis and modern boron chemistry. The preparation typically begins with the functionalization of the pyrrole ring followed by the introduction of the boronic ester group. Advanced catalytic systems have been employed to optimize yields and minimize side reactions. Notably, recent advances in transition-metal catalysis have enabled more efficient routes to borylated heterocycles without compromising selectivity.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These studies reveal that the tetramethyl-substituted dioxaborolane group significantly influences the electronic distribution around the pyridine ring. Such insights are crucial for designing derivatives with tailored biological activities. For example, computational modeling has predicted that minor modifications to the substituents can enhance binding affinity to specific protein targets.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine for therapeutic applications. Preclinical studies have shown that certain analogs exhibit promising activity against kinases and other enzymes implicated in diseases like inflammation and cancer. The ease with which this scaffold can be modified makes it an attractive platform for structure-based drug design (SBDD). Researchers are employing high-throughput screening (HTS) techniques combined with machine learning algorithms to accelerate the discovery process.

Beyond drug discovery,tetramethyl-substituted dioxaborolanes have found utility in materials science as well. Their stability under various conditions makes them suitable for use in organic electronics and photovoltaic devices. The ability to integrate such boron-containing units into conjugated polymers has led to materials with improved charge transport properties. This underscores the broad applicability of compounds like CAS No 885226-07-3, which bridge organic synthesis with advanced material science.

The future direction of research on this compound will likely focus on expanding its synthetic utility and exploring novel applications in precision medicine. Advances in mRNA therapeutics have highlighted the importance of boron-containing nucleoside analogs as prodrugs or imaging agents. By incorporating elements from both natural product chemistry and synthetic organic chemistry,2-(2',5'-Dimethylpyrrol'-1'-yl)-5'(4',4',5',5'-tетраметилдиоксоборолан'-2'-ил)пиридин exemplifies how interdisciplinary approaches can yield innovative solutions to complex biological challenges.

In conclusion,CAS No 885226-07-3 represents a compelling example of how structural complexity can be leveraged to develop molecules with multifaceted applications across chemical biology and materials science. Its unique combination of functional groups positions it as a valuable building block for future discoveries,underscoring its significance as both a research tool and potential lead compound for new therapies or materials.